Cas no 4138-36-7 (N-(2-methylpropyl)-4-nitroaniline)

N-(2-methylpropyl)-4-nitroaniline is a nitro-substituted aniline derivative characterized by its isobutyl substituent on the nitrogen atom. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which include both an electron-withdrawing nitro group and a branched alkyl chain. The nitro group enhances reactivity in electrophilic substitution and reduction reactions, while the isobutyl moiety may influence solubility and steric properties. It serves as a potential intermediate in the preparation of dyes, agrochemicals, or pharmacologically active molecules. The compound’s purity and stability under standard conditions make it suitable for controlled synthetic applications.

N-(2-methylpropyl)-4-nitroaniline structure

4138-36-7 structure

Product Name:N-(2-methylpropyl)-4-nitroaniline

CAS No:4138-36-7

MF:C₁₀H₁₄N₂O₂

MW:194.230362415314

CID:1515829

PubChem ID:13795414

Update Time:2025-05-27

N-(2-methylpropyl)-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, N-(2-methylpropyl)-4-nitro-
- N-(2-methylpropyl)-4-nitroaniline
- DTXSID30549715
- CS-0287284
- N-isobutyl-4-nitroaniline
- SCHEMBL8635097
- 4138-36-7
- AKOS008923549
- EN300-164366
- Inchi： 1S/C10H14N2O2/c1-8(2)7-11-9-3-5-10(6-4-9)12(13)14/h3-6,8,11H,7H2,1-2H3
- InChI Key： MGFXEDUJKGYLLC-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=CC=1)NCC(C)C)=O

Computed Properties

Exact Mass: 194.10562
Monoisotopic Mass: 194.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 57.8Å²

Experimental Properties

PSA: 55.17

N-(2-methylpropyl)-4-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-164366-0.05g	N-(2-methylpropyl)-4-nitroaniline	4138-36-7	0.05g	$612.0	2023-06-08
Enamine	EN300-164366-0.1g	N-(2-methylpropyl)-4-nitroaniline	4138-36-7	0.1g	$640.0	2023-06-08
Enamine	EN300-164366-0.25g	N-(2-methylpropyl)-4-nitroaniline	4138-36-7	0.25g	$670.0	2023-06-08
Enamine	EN300-164366-0.5g	N-(2-methylpropyl)-4-nitroaniline	4138-36-7	0.5g	$699.0	2023-06-08
Enamine	EN300-164366-1.0g	N-(2-methylpropyl)-4-nitroaniline	4138-36-7	1g	$728.0	2023-06-08
Enamine	EN300-164366-2.5g	N-(2-methylpropyl)-4-nitroaniline	4138-36-7	2.5g	$1428.0	2023-06-08
Enamine	EN300-164366-5.0g	N-(2-methylpropyl)-4-nitroaniline	4138-36-7	5g	$2110.0	2023-06-08
Enamine	EN300-164366-10.0g	N-(2-methylpropyl)-4-nitroaniline	4138-36-7	10g	$3131.0	2023-06-08
Enamine	EN300-164366-50mg	N-(2-methylpropyl)-4-nitroaniline	4138-36-7	50mg	$227.0	2023-09-22
Enamine	EN300-164366-100mg	N-(2-methylpropyl)-4-nitroaniline	4138-36-7	100mg	$238.0	2023-09-22